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Compound of Interest

Compound Name: 2,4,6-Trichloroanisole-d5

Cat. No.: B029328

Technical Guide: 2,4,6-Trichloroanisole-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of 2,4,6-Trichloroanisole-d5, a deuterated analog of the potent off-flavor compound 2,4,6-
Trichloroanisole (TCA). Due to its chemical similarity to TCA and its distinct mass spectrometric
signature, 2,4,6-Trichloroanisole-d5 is an invaluable tool in analytical chemistry, primarily
serving as an internal standard for the accurate quantification of TCA in various matrices, most
notably in the food and beverage industry.

Core Physical and Chemical Properties

2,4,6-Trichloroanisole-d5, also known as 1,3,5-Trichloro-2-(methoxy-d3)-benzene-4,6-d2, is a
stable, isotopically labeled compound. Its core structure consists of a benzene ring substituted
with three chlorine atoms and a deuterated methoxy group. The deuterium labeling provides a
distinct mass shift, allowing for its differentiation from the unlabeled native compound in mass
spectrometry-based analyses.[1]

Quantitative Data Summary

The key physical and chemical properties of 2,4,6-Trichloroanisole-d5 are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7DsCIz0 [2][3]
Molecular Weight 216.51 g/mol [21[31[4]
CAS Number 352439-08-8 [21[31[41[5]
Appearance Off-white solid [3]

Melting Point 60-62 °C [31[4]
Boiling Point 132 °C at 28 mmHg [3114]
Isotopic Purity >98 atom % D [41[6]

. Soluble in organic solvents,
Solubility o [5]
low solubility in water.

Room temperature, away from
Storage Temperature ] ] [2]
light and moisture.

Applications in Analytical Chemistry

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in quantitative
analytical methods, such as gas chromatography-mass spectrometry (GC-MS).[1][5] Its utility is
particularly pronounced in the analysis of trace levels of TCA, a compound notorious for
causing "cork taint" in wine at ng/L concentrations.[7][8] By adding a known amount of 2,4,6-
Trichloroanisole-d5 to a sample, variations in sample preparation and instrument response
can be normalized, leading to more accurate and precise quantification of the target analyte,
TCA.[9]

Experimental Protocols

The following is a representative experimental protocol for the determination of 2,4,6-
Trichloroanisole (TCA) in wine using 2,4,6-Trichloroanisole-d5 as an internal standard,
employing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas
Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standards and Reagents
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Internal Standard Stock Solution (500 mg/L): Dissolve 0.050 g of 2,4,6-Trichloroanisole-d5
in absolute ethanol and adjust the volume to 100 mL.[1]

Internal Standard Intermediate Solution (5.0 mg/L): Dilute 1 mL of the 500 mg/L stock
solution to 100 mL with absolute ethanol.[1]

Internal Standard Spiking Solution (2.0 pug/L): Add 40 pL of the 5.0 mg/L intermediate
solution to approximately 60 mL of absolute ethanol and adjust the volume to 100 mL.[1]

TCA Stock Solution (40 mg/L): Dissolve 0.020 g of 2,4,6-Trichloroanisole in approximately
400 mL of absolute ethanol and adjust the volume to 500 mL.[1]

TCA Calibration Standards: Prepare a series of calibration standards, typically ranging from
0.5 ng/L to 50 ng/L, by spiking a TCA-free wine or a 12% aqueous-alcoholic solution with the
appropriate dilutions of the TCA stock solution.[1]

Reagents: Sodium chloride (= 99.5%), absolute ethanol, and pure de-ionized water.[1]

Sample Preparation

Transfer 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[7]

Add approximately 3 g of sodium chloride to the vial to enhance the partitioning of TCA into
the headspace.[10]

Spike the sample with a known amount of the 2,4,6-Trichloroanisole-d5 internal standard
solution (e.g., 50 pL of a 2.0 pg/L solution).[11]

Immediately seal the vial with a PTFE-lined septum and cap.[1]

Homogenize the contents for 10 minutes using a stirrer.[1]

HS-SPME Procedure

Place the vial in a heating system (e.g., a water bath or autosampler incubator) set to 35-50
°C with stirring.[1][7]
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» Expose a Solid-Phase Microextraction (SPME) fiber (e.g., 100 um polydimethylsiloxane
(PDMS) or 65 um polydimethylsiloxane/divinylbenzene (PDMS/DVB)) to the headspace of
the vial for a defined period, typically 15-30 minutes.[1][2][7]

GC-MS Analysis

o Desorption: Thermally desorb the extracted analytes from the SPME fiber in the heated
injector of the gas chromatograph at approximately 250-260 °C for at least 2 minutes in
splitless mode.[1][2]

e Gas Chromatography:

o Column: Use a suitable capillary column, such as a TRB-5 (30 m x 0.25 mm, 0.25 um) or
equivalent.[10]

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.3 mL/min).[5]

o Temperature Program (example): Initial temperature of 40-50 °C held for 2-10 minutes,
ramped at a rate of 2-12 °C/min to 138-200 °C, then ramped at a higher rate (e.g., 20
°C/min) to a final temperature of 250-260 °C, held for 2-10 minutes.[2][10]

e Mass Spectrometry:
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.
[10]

o lons to Monitor:
» 2,4,6-Trichloroanisole (TCA): m/z 195, 210, 212.[2]
» 2,4,6-Trichloroanisole-d5: m/z 199, 215, 217.[2]

o Quantification lons: Use m/z 195 for TCA and m/z 215 for 2,4,6-Trichloroanisole-d5 for
guantification.[2]

Data Analysis and Quantification
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 Integrate the peak areas of the quantification ions for both TCA and 2,4,6-Trichloroanisole-
d5.

o Calculate the response ratio of the TCA peak area to the 2,4,6-Trichloroanisole-d5 peak

area.

e Construct a calibration curve by plotting the response ratios of the calibration standards
against their known concentrations.

o Determine the concentration of TCA in the unknown samples by interpolating their response
ratios on the calibration curve.[6]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 2,4,6-
Trichloroanisole using 2,4,6-Trichloroanisole-d5 as an internal standard.
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Sample Preparation
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Caption: Workflow for TCA analysis using 2,4,6-Trichloroanisole-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

